Cas no 161373-46-2 (3-Cinnolinecarboxylic acid, 4-amino-6-chloro-, hydrate)

• Product Name: 3-Cinnolinecarboxylic acid, 4-amino-6-chloro-, hydrate
• CAS No: 161373-46-2
• MF: C₉H₆ClN₃O₂
• MW: 223.615840435028
• MDL: MFCD26960785
• CID: 150768
• PubChem ID: 495817
• Update Time: 2025-04-19

3-Cinnolinecarboxylic acid, 4-amino-6-chloro-, hydrate Chemical and Physical Properties

Names and Identifiers

• 3-Cinnolinecarboxylicacid, 4-amino-6-chloro-
• 4-amino-6-chlorocinnoline-3-carboxylic acid
• 3-Cinnolinecarboxylic acid, 4-amino-6-chloro-, hydrate
• 4-Amino-6-chloro-3-cinnolinecarboxylic acid hydrate
• AC1LAVBD
• AG-E-11050
• CTK0H6217
• LS-54272
• NSC669310
• NSC-669310
• 4-Amino-6-chloro-3-cinnolinecarboxylic acid
• 3-cinnolinecarboxylic acid,4-amino-6-chloro-
• 3-Cinnolinecarboxylic acid, 4-amino-6-chloro-
• NCI60_024152
• 6-Chloro-4-aminocinnoline-3
• 161373-46-2
• AKOS022688124
• CHEMBL1969062
• AS-66483
• 4-amino-6-chlorocinnoline-3-carboxylicacid
• 4-amino-6-chloro-cinnoline-3-carboxylic acid
• DTXSID50167132
• A11145

• MDL： MFCD26960785
• Inchi： 1S/C9H6ClN3O2/c10-4-1-2-6-5(3-4)7(11)8(9(14)15)13-12-6/h1-3H,(H2,11,12)(H,14,15)
• InChI Key： HAKAGWNOVFLFAZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=C(C(=O)O)N=N2)N

Computed Properties

• Exact Mass: 223.01498
• Monoisotopic Mass: 223.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.1
• XLogP3: 1.5

Experimental Properties

• PSA: 89.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines